Cas no 1261476-89-4 (2,3'-Dichloro-5'-iodopropiophenone)

• Product Name: 2,3'-Dichloro-5'-iodopropiophenone
• CAS No: 1261476-89-4
• MF: C₉H₇Cl₂IO
• MW: 328.961753129959
• CID: 4965374
• Update Time: 2025-05-18

2,3'-Dichloro-5'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dichloro-5'-iodopropiophenone

• Inchi： 1S/C9H7Cl2IO/c1-5(10)9(13)6-2-7(11)4-8(12)3-6/h2-5H,1H3
• InChI Key： QRQRRJMOBHOHQU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C(C(C)Cl)=O)Cl

Computed Properties

• Exact Mass: 327.89187 g/mol
• Monoisotopic Mass: 327.89187 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 328.96

Additional information on 2,3'-Dichloro-5'-iodopropiophenone

Introduction to 2,3'-Dichloro-5'-iodopropiophenone (CAS No: 1261476-89-4)

2,3'-Dichloro-5'-iodopropiophenone, identified by the Chemical Abstracts Service registry number 1261476-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and fine chemical synthesis. This compound, characterized by its dichloro and iodo substituents on a propiophenone backbone, serves as a versatile intermediate in the development of complex molecular architectures. Its unique structural features make it particularly valuable in the synthesis of biologically active molecules, including potential therapeutic agents.

The dichloro and iodo functional groups in 2,3'-Dichloro-5'-iodopropiophenone provide multiple sites for selective chemical modification, enabling chemists to construct intricate scaffolds with precision. This flexibility is crucial in medicinal chemistry, where the ability to tailor molecular structures can significantly influence pharmacological properties such as potency, selectivity, and metabolic stability. The compound's reactivity makes it a preferred choice for cross-coupling reactions, which are fundamental in constructing carbon-carbon bonds essential for drug development.

In recent years, advancements in synthetic methodologies have further highlighted the utility of 2,3'-Dichloro-5'-iodopropiophenone. Notably, transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura and Stille couplings), have been extensively explored for incorporating this intermediate into more complex molecules. These reactions not only enhance synthetic efficiency but also allow for the introduction of diverse functional groups, expanding the scope of possible derivatives.

One of the most compelling applications of 2,3'-Dichloro-5'-iodopropiophenone lies in its role as a precursor for biologically relevant compounds. For instance, researchers have leveraged its reactivity to develop novel heterocyclic structures that exhibit promising pharmacological activity. Heterocycles are ubiquitous in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in specific ways. The incorporation of 2,3'-Dichloro-5'-iodopropiophenone into these frameworks has led to the discovery of compounds with potential therapeutic benefits in areas such as oncology and anti-inflammatory treatments.

The compound's structural motif also finds relevance in materials science applications beyond pharmaceuticals. Its ability to undergo controlled functionalization makes it a valuable building block for designing advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where precise molecular engineering is essential for optimizing performance.

Recent studies have demonstrated the compound's efficacy in generating novel bioactive scaffolds through directed functionalization strategies. By employing palladium-catalyzed C-C bond-forming reactions, chemists have been able to introduce various substituents at strategic positions within the 2,3'-Dichloro-5'-iodopropiophenone core. This approach has yielded a diverse library of derivatives with enhanced binding affinity and improved pharmacokinetic profiles. Such developments underscore the importance of 2,3'-Dichloro-5'-iodopropiophenone as a cornerstone intermediate in modern synthetic chemistry.

The growing interest in green chemistry principles has also influenced how 2,3'-Dichloro-5'-iodopropiophenone is utilized. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce reliance on hazardous reagents. Innovations such as catalytic transfer hydrogenation and solvent-free reactions are being explored to enhance the environmental footprint of processes involving this intermediate. These advancements align with broader industry trends toward greener and more efficient chemical synthesis.

In conclusion, 2,3'-Dichloro-5'-iodopropiophenone (CAS No: 1261476-89-4) represents a critical component in the arsenal of synthetic chemists working on pharmaceuticals and advanced materials. Its unique structural features and reactivity profile enable the construction of complex molecules with significant biological potential. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain a cornerstone in both academic and industrial settings.